Cas no 1805155-19-4 (Ethyl 2-chloro-6-cyano-3-methoxybenzoate)

• Product Name: Ethyl 2-chloro-6-cyano-3-methoxybenzoate
• CAS No: 1805155-19-4
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4947686
• Update Time: 2025-06-13

Ethyl 2-chloro-6-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-cyano-3-methoxybenzoate

• Inchi： 1S/C11H10ClNO3/c1-3-16-11(14)9-7(6-13)4-5-8(15-2)10(9)12/h4-5H,3H2,1-2H3
• InChI Key： GHKTTYNHFMFNGR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C#N)C=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-chloro-6-cyano-3-methoxybenzoate

Comprehensive Overview of Ethyl 2-chloro-6-cyano-3-methoxybenzoate (CAS No. 1805155-19-4)

Ethyl 2-chloro-6-cyano-3-methoxybenzoate (CAS No. 1805155-19-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro, cyano, and methoxy functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in various chemical reactions. Recent studies highlight its role in developing heterocyclic compounds, which are pivotal in designing new antimicrobial agents and enzyme inhibitors. With the growing demand for sustainable chemistry, Ethyl 2-chloro-6-cyano-3-methoxybenzoate is also being explored for greener synthesis routes, aligning with the principles of green chemistry and atom economy.

In the context of AI-driven drug discovery, this compound has garnered attention as a building block for machine learning-based molecular design. Its structural features are often analyzed using computational chemistry tools to predict reactivity and optimize synthetic pathways. This aligns with the trending search queries like "best benzoate derivatives for drug development" or "how to optimize ester synthesis using AI," reflecting the intersection of traditional chemistry and modern technology.

From an industrial perspective, Ethyl 2-chloro-6-cyano-3-methoxybenzoate is valued for its stability under standard storage conditions, making it a reliable reagent for large-scale production. Its cyano group offers opportunities for further functionalization, a topic frequently searched by chemists exploring "cyano group reactions in medicinal chemistry." Additionally, the methoxy substituent contributes to electronic effects, influencing the compound's reactivity in cross-coupling reactions, a hot topic in catalysis research.

Environmental and regulatory considerations are also critical when discussing this compound. While it is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. Searches like "safety data sheet for Ethyl 2-chloro-6-cyano-3-methoxybenzoate" or "eco-friendly disposal of benzoate derivatives" underscore user concerns about responsible usage. Manufacturers emphasize compliance with REACH and GMP standards to ensure quality and sustainability.

In summary, Ethyl 2-chloro-6-cyano-3-methoxybenzoate (CAS No. 1805155-19-4) represents a multifaceted tool for researchers tackling challenges in pharmaceutical synthesis, agrochemical innovation, and computational chemistry. Its adaptability to both conventional and cutting-edge methodologies positions it as a compound of enduring relevance in the evolving landscape of chemical sciences.